Cas no 408320-46-7 (Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-)

• Product Name: Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-
• CAS No: 408320-46-7
• Molecular Formula: C₁₂H₁₂
• Molecular Weight: 156.2237
• MDL: MFCD22665776
• CID: 1512967
• PubChem ID: 19694967

Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro- Properties

Names and Identifiers

• 6-Ethynyl-1,2,3,4-tetrahydronaphthalene
• Naphthalene, 6-ethynyl-1,2,3,4-tetrahydro-
• Naphthalene,6-ethynyl-1,2,3,4-tetrahydro-
• MFCD22665776
• CS-B0613
• CS-14373
• A1-39972
• 408320-46-7
• AKOS037650157
• SY313566

• MDL： MFCD22665776
• InChIKey： VWGFOJGZFLPNDI-UHFFFAOYSA-N
• Inchi： 1S/C12H12/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h1,7-9H,3-6H2
• SMILES： C1([H])([H])C([H])([H])C2C([H])=C(C#C[H])C([H])=C([H])C=2C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 156.093900383g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.093900383g/mol
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins